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Compound of Interest

Compound Name: quadrangularin A

Cat. No.: B1236426 Get Quote

For immediate reference, this document outlines the essential safety information and

recommended disposal procedures for quadrangularin A, a naturally occurring stilbenoid. The

following guidelines are intended for researchers, scientists, and professionals in drug

development to ensure safe handling and environmental responsibility.

While a specific, official Safety Data Sheet (SDS) for pure quadrangularin A is not readily

available in the public domain, this guide synthesizes known chemical and toxicological data to

provide a robust operational plan for its disposal. The procedures outlined are based on

general principles of laboratory chemical waste management and available research on Cissus

quadrangularis extracts, from which quadrangularin A is derived.

Chemical and Physical Properties
A comprehensive understanding of a compound's properties is fundamental to its safe handling

and disposal. The table below summarizes the key characteristics of quadrangularin A.[1][2]
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Property Value Source

Molecular Formula C28H22O6 PubChem[1]

Molar Mass 454.5 g/mol PubChem[1]

Appearance Not specified, likely a solid General chemical knowledge

IUPAC Name

(1E,2R,3R)-2-(3,5-

dihydroxyphenyl)-3-(4-

hydroxyphenyl)-1-[(4-

hydroxyphenyl)methylidene]-2,

3-dihydroindene-4,6-diol

PubChem[1]

Synonyms CHEBI:76192 PubChem[3]

Toxicological Data Summary
Direct and extensive toxicological studies on isolated quadrangularin A are limited. However,

studies on extracts of Cissus quadrangularis, which contains quadrangularin A, provide some

insight into its potential biological effects. It is important to note that these studies reflect the

effects of a mixture of compounds and not quadrangularin A in isolation.
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Study Type Organism
Extract/Compo
und

Key Findings Source

Acute Toxicity Swiss Mice

Cissus

quadrangularis

whole plant

powder (aqueous

slurry)

Found to be non-

toxic at the

doses tested. No

significant

changes in body

weight, food and

water intake, or

behavior were

observed.

PharmacologyOn

Line[4]

Subchronic

Toxicity

Sprague Dawley

Rats

Cissus

quadrangularis

extract (CQR-

300)

No-observed-

adverse-effect-

level (NOAEL)

was determined

to be 2500 mg/kg

body weight per

day over 90

days.

ResearchGate[5]

Mutagenicity &

Cytotoxicity
HepG2 cell lines

Ethanolic extract

of Cissus

quadrangularis

(EECQ)

The extract was

found to be non-

mutagenic, non-

cytotoxic, and did

not induce

apoptosis in

human hepatic

cells.

PubMed[6]

Note: While extracts have shown low toxicity, it is crucial to handle pure quadrangularin A with

care, as the toxicological properties of the isolated compound have not been fully investigated.

[7]

Recommended Disposal Protocol
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The following step-by-step procedure is recommended for the proper disposal of

quadrangularin A in a laboratory setting. This protocol is based on standard practices for

handling non-halogenated organic compounds.

Experimental Protocol: Disposal of Quadrangularin A

Personal Protective Equipment (PPE): Before handling, ensure appropriate PPE is worn,

including safety goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat.

Waste Segregation:

Solid Waste: Collect solid quadrangularin A waste in a clearly labeled, sealed container

designated for "non-halogenated solid organic waste."

Liquid Waste: Collect solutions containing quadrangularin A in a clearly labeled, sealed

container designated for "non-halogenated liquid organic waste." Avoid mixing with

halogenated solvents.

Decontamination of Glassware and Surfaces:

Rinse contaminated glassware and surfaces with a suitable organic solvent (e.g., ethanol

or acetone).

Collect the rinse solvent as "non-halogenated liquid organic waste."

After the initial rinse, wash with soap and water.

Waste Storage: Store the labeled waste containers in a designated, well-ventilated, and

secure waste accumulation area, away from incompatible materials.

Final Disposal: Arrange for the collection and disposal of the chemical waste through your

institution's licensed hazardous waste disposal service. Provide them with all available

information on the compound.

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the safe

disposal of quadrangularin A.
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Quadrangularin A Disposal Workflow

Start: Quadrangularin A Waste Generated

Assess Waste Form

Solid Quadrangularin A

Solid

Quadrangularin A Solution

Liquid

Collect in Labeled
'Non-Halogenated Solid

Organic Waste' Container

Collect in Labeled
'Non-Halogenated Liquid
Organic Waste' Container

Decontaminate Glassware &
Surfaces with Solvent

Collect Rinse Solvent as
Liquid Waste

Store Waste in Designated
Secure Area

Arrange for Licensed
Hazardous Waste Disposal

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Quadrangularin A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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